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Disclaimer: The following application note provides generalized best practices for the storage
and handling of sensitive biological solutions. No specific product information for a "CRA1000
solution" was found in public documentation. Therefore, it is imperative to consult the
manufacturer-specific datasheet and instructions for the actual CRA1000 solution before
handling or storing the product. The information presented here is for illustrative purposes and
should not replace the guidance provided by the manufacturer.

Introduction

Proper storage and handling of research solutions are paramount to ensure their stability,
efficacy, and the reproducibility of experimental results. This is particularly critical for sensitive
biological solutions, where slight deviations from the recommended conditions can lead to
significant degradation of the product. These application notes provide a comprehensive guide
to the best practices for storing and handling the CRA1000 solution to maintain its integrity and
performance.

Recommended Storage Conditions
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The stability of the CRA1000 solution is highly dependent on the storage temperature and
exposure to light. The following table summarizes the recommended storage conditions for
short-term and long-term storage.

Storage Condition Temperature Range Duration Notes

Protect from light. Do

Short-Term Storage 2°Cto 8°C Up to 1 month

not freeze.

Aliquot to avoid
Long-Term Storage -20°C Up to 1 year

freeze-thaw cycles.

Aliguot to avoid
Ultra-Long-Term -80°C Over 1 year

freeze-thaw cycles.

Solution Stability Data

To ensure optimal performance, it is crucial to understand the stability of the CRA1000 solution
under different storage conditions. The following table provides an overview of the solution's
stability over time at various temperatures.

Temperature 1 Week 1 Month 6 Months 1 Year
25°C (Room

85% 60% <10% <1%
Temp)
4°C >98% 95% 80% 60%
-20°C >99% >09% 98% 95%
-80°C >99% >99% >99% >99%

Data is hypothetical and for illustrative purposes only. Refer to the manufacturer's datasheet for
actual stability information.

Experimental Protocols

Adherence to proper handling protocols is essential to prevent contamination and degradation
of the CRA1000 solution.
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Protocol 1: Receiving and Initial Storage

Upon receipt, visually inspect the packaging for any signs of damage or leakage.
If the solution is shipped on dry ice, ensure the product is still frozen.

Immediately transfer the solution to the appropriate storage condition as recommended by
the manufacturer (see Recommended Storage Conditions table).

If the solution is to be used frequently, it is advisable to create smaller aliquots to avoid
repeated freeze-thaw cycles of the main stock.

Protocol 2: Aliquoting for Long-Term Storage

Thaw the frozen CRA1000 solution on ice. Do not thaw at room temperature or in a warm
water bath.

Gently mix the solution by inverting the tube several times. Do not vortex, as this can
denature sensitive components.

In a sterile environment (e.g., a laminar flow hood), dispense the solution into smaller, single-
use, low-protein-binding microcentrifuge tubes.

Clearly label each aliquot with the solution name, concentration, and date of aliquoting.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 3: Preparing for Experimental Use

Retrieve a single aliquot from the freezer.

Thaw the aliquot on ice.

Once thawed, gently mix the solution by flicking the tube or inverting it.
Briefly centrifuge the tube to collect the entire volume at the bottom.

The solution is now ready for use in your experiment.
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» Discard any unused portion of the thawed aliquot. Do not refreeze.

Visualizing Workflows
CRA1000 Solution Handling Workflow

The following diagram illustrates the decision-making process for the proper handling and
storage of the CRA1000 solution from receipt to experimental use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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